2-methyl-N-(4-(methylthio)benzo[d]thiazol-2-yl)benzamide

• IUPAC Name: 2-methyl-N-(4-methylsulfanyl-1,3-benzothiazol-2-yl)benzamide
• InChI: InChI=1S/C16H14N2OS2/c1-10-6-3-4-7-11(10)15(19)18-16-17-14-12(20-2)8-5-9-13(14)21-16/h3-9H,1-2H3,(H,17,18,19)
• InChI Key: NVHNHNWSPLFVEQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C(=O)NC2=NC3=C(S2)C=CC=C3SC
• Molecular Formula: C16H14N2OS2
• Molecular Weight: 314.4 g/mol

Description

2-methyl-N-(4-(methylthio)benzo[d]thiazol-2-yl)benzamide is a chemical compound that has recently gained attention in the scientific community due to its potential applications in various fields. It is a benzamide derivative that has shown promising results in scientific research, particularly in the areas of cancer treatment, neurodegenerative diseases, and inflammation.

Scientific Research Applications

Antioxidant Activity

Thiazole derivatives, including the compound , have been found to exhibit antioxidant properties. Antioxidants are crucial in neutralizing harmful free radicals in the body, thereby preventing cellular damage.

Analgesic and Anti-inflammatory Activities

Some thiazole derivatives have shown significant analgesic and anti-inflammatory activities. .

Antimicrobial Activity

Thiazole derivatives have demonstrated antimicrobial properties against various bacterial strains. This could lead to the development of new antimicrobial drugs.

Antifungal Activity

Thiazole compounds have been used in the synthesis of antifungal drugs. This suggests potential applications in treating fungal infections.

Antiviral Activity

Thiazole derivatives have shown potential in the development of antiviral drugs. This could be particularly useful in the fight against various viral diseases.

Antitumor or Cytotoxic Drug Molecules

Thiazole derivatives have been found to act as antitumor or cytotoxic drug molecules. This suggests potential applications in cancer treatment.

Neuroprotective Activity

Thiazole compounds have demonstrated neuroprotective properties. This could lead to the development of drugs for neurodegenerative diseases.

Diuretic Activity

Some thiazole derivatives have shown diuretic properties. This suggests potential applications in the treatment of conditions like hypertension and edema.

Mechanism of Action

Target of Action

Thiazole derivatives, which this compound is a part of, have been found to exhibit diverse biological activities . They have been associated with antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic drug molecules .

Mode of Action

For instance, some thiazole derivatives have been found to inhibit quorum sensing in bacteria, a form of cell-cell communication that allows bacteria to coordinate behaviors such as biofilm formation and virulence production .

Biochemical Pathways

Thiazole derivatives have been associated with various biological activities, suggesting that they may interact with multiple biochemical pathways .

Pharmacokinetics

Thiazole derivatives are generally slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes .

Result of Action

Thiazole derivatives have been associated with various biological activities, suggesting that they may have multiple effects at the molecular and cellular levels .

Action Environment

The physicochemical properties of thiazole derivatives, such as their solubility in various solvents, suggest that they may be influenced by environmental factors .